Cas no 50478-16-5 (5-Chlorothiophene-2-carbonitrile)

• Product Name: 5-Chlorothiophene-2-carbonitrile
• CAS No: 50478-16-5
• MF: C₅H₂ClNS
• MW: 143.594078540802
• MDL: MFCD09265032
• CID: 820521
• PubChem ID: 24884194
• Update Time: 2025-04-19

5-Chlorothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chlorothiophene-2-carbonitrile
• 5-Chloro-2-thiophenecarbonitrile
• 2-Chloro-5-cyanothiophene
• 2-Cyano-5-chlorthiophen
• 5-Chlor-2-cyan-thiophen
• 5-chloro-thiophene-2-carbonitrile
• 5-Chlor-thiophen-2-carbonitril
• BS-42417
• DB-011520
• SCHEMBL4963736
• Z381355296
• 2-Thiophenecarbonitrile, 5-chloro-
• A828135
• CS-0053914
• MFCD09265032
• PB17611
• 5-Chloro-2-thiophenecarbonitrile, 97%
• EN300-65348
• 2-cyano-5-chlorothiophene
• AKOS009311874
• DTXSID50480297
• MZALEEOEVCTDJA-UHFFFAOYSA-N
• 50478-16-5
• 5-chloranylthiophene-2-carbonitrile
• SY042138

• MDL： MFCD09265032
• Inchi： 1S/C5H2ClNS/c6-5-2-1-4(3-7)8-5/h1-2H
• InChI Key： MZALEEOEVCTDJA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)S1

Computed Properties

• Exact Mass: 142.96000
• Monoisotopic Mass: 142.9596479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.361 g/mL at 25 °C
• Boiling Point: 208 °C/760 mmHg
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: n20/D 1.587
• PSA: 52.03000
• LogP: 2.27318

5-Chlorothiophene-2-carbonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H310-H318-H330
• Warning Statement： P260-P280-P284-P302+P350-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 26/27/28-41
• Safety Instruction： S26; S28; S36/37; S39; S45
• Hazardous Material Identification：
• Risk Phrases：R26/27/28; R41